Cas no 922711-72-6 (Benzenamine, 4,5-dichloro-2-(1H-1,2,4-triazol-1-ylmethyl)-)

• Product Name: Benzenamine, 4,5-dichloro-2-(1H-1,2,4-triazol-1-ylmethyl)-
• CAS No: 922711-72-6
• MF: C₉H₈Cl₂N₄
• MW: 243.092618942261
• CID: 739725
• PubChem ID: 71446305
• Update Time: 2025-04-19

Benzenamine, 4,5-dichloro-2-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,5-dichloro-2-(1H-1,2,4-triazol-1-ylmethyl)-
• 4,5-dichloro-2-(1,2,4-triazol-1-ylmethyl)aniline
• 922711-72-6
• 2-((1H-1,2,4-Triazol-1-yl)methyl)-4,5-dichloroaniline
• SCHEMBL14610754
• DTXSID70854799
• 4,5-Dichloro-2-[(1H-1,2,4-triazol-1-yl)methyl]aniline

• Inchi： 1S/C9H8Cl2N4/c10-7-1-6(9(12)2-8(7)11)3-15-5-13-4-14-15/h1-2,4-5H,3,12H2
• InChI Key： NZQLIJGQHJRRJH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)CN1C=NC=N1)N)Cl

Computed Properties

• Exact Mass: 242.0126017g/mol
• Monoisotopic Mass: 242.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų